Cas no 2549019-39-6 (2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549019-39-6
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 5312814
• PubChem ID: 154854035
• Update Time: 2025-10-30

2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• F6789-2346
• 2549019-39-6
• AKOS040730361
• 2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C17H16N4O2/c1-23-13-6-4-12(5-7-13)18-17(22)14-8-9-16-19-15(11-2-3-11)10-21(16)20-14/h4-11H,2-3H2,1H3,(H,18,22)
• InChI Key： BCXZYAGANPMKGL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2N(C=C(C3CC3)N=2)N=1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.60±0.70(Predicted)

Additional information on 2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

Introduction to 2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549019-39-6)

2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2549019-39-6, belongs to the imidazo[1,2-b]pyridazine class, a scaffold known for its broad pharmacological activity. The presence of a cyclopropyl side chain and a 4-methoxyphenyl substituent in its molecular structure contributes to its unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery.

The imidazo[1,2-b]pyridazine core is a privileged structure in medicinal chemistry, frequently incorporated into molecules designed to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms in this compound imparts both rigidity and flexibility, allowing it to adopt multiple conformations that may enhance binding affinity to biological targets. Additionally, the 6-carboxamide functional group introduces a polar moiety that can facilitate interactions with polar regions of proteins, further enhancing its potential as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the cyclopropyl group may serve as a key anchor point for binding to certain protein pockets, while the 4-methoxyphenyl ring could engage in π-stacking interactions or hydrogen bonding. These interactions are critical for designing molecules with improved pharmacokinetic profiles and reduced off-target effects.

In the context of current research, 2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide has been investigated for its potential applications in addressing various therapeutic challenges. For instance, preliminary studies have explored its interaction with enzymes involved in inflammatory pathways. The compound's ability to modulate these enzymes could make it a valuable tool for developing treatments against inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and functional group interconversions. The introduction of the cyclopropyl group, which is known for its metabolic stability and ability to enhance binding affinity, was particularly challenging but ultimately successful. This synthetic approach not only highlights the ingenuity of modern synthetic strategies but also underscores the importance of tailored molecular design in drug development.

Evaluation of the compound's pharmacological properties has revealed intriguing insights into its mechanism of action. In vitro assays have demonstrated that 2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide exhibits inhibitory activity against certain kinases and other enzymes relevant to cancer biology. These findings align with the growing interest in kinase inhibitors as therapeutic agents for various malignancies. Furthermore, the compound's structural features suggest potential applications beyond oncology, including neurodegenerative diseases where kinase dysregulation plays a role.

The impact of substituents like the 4-methoxyphenyl ring on the overall biological activity cannot be overstated. This aromatic moiety not only contributes to the molecule's solubility but also influences its electronic properties, which are critical for interactions with biological targets. The methoxy group's ability to engage in hydrogen bonding further enhances the compound's binding potential. Such fine-tuning of structural features is essential for optimizing drug candidates and achieving desired therapeutic outcomes.

From a medicinal chemistry perspective, 2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide exemplifies how structural diversity can lead to novel pharmacological entities. The integration of different chemical moieties into a single framework allows for comprehensive exploration of biological activity across multiple target classes. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic intervention.

The compound's potential as an intermediate or lead structure has prompted further investigation into related analogs. By systematically modifying key functional groups or substituents, researchers aim to identify derivatives with enhanced potency or selectivity. Such derivative design is often guided by structure-activity relationship (SAR) studies, which provide critical insights into how changes at specific positions within the molecule influence its biological behavior.

Advances in analytical techniques have also contributed to our understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its molecular structure and purity. Additionally, computational methods like molecular dynamics simulations have allowed researchers to visualize how the molecule behaves within different biological environments.

The future prospects for 2-cyclopropyl-N-(4-methoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to elucidate its full spectrum of interactions with biological targets and explore potential therapeutic applications through preclinical studies. As our understanding of disease mechanisms continues to evolve, compounds like this one may play an increasingly important role in developing innovative treatments.